Cas no 1261685-53-3 (3-Chloro-2'-(difluoromethyl)-5'-fluoropropiophenone)

• Product Name: 3-Chloro-2'-(difluoromethyl)-5'-fluoropropiophenone
• CAS No: 1261685-53-3
• MF: C₁₀H₈ClF₃O
• MW: 236.618132591248
• CID: 4791398
• Update Time: 2025-10-28

3-Chloro-2'-(difluoromethyl)-5'-fluoropropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2'-(difluoromethyl)-5'-fluoropropiophenone

• Inchi： 1S/C10H8ClF3O/c11-4-3-9(15)8-5-6(12)1-2-7(8)10(13)14/h1-2,5,10H,3-4H2
• InChI Key： UZTLDLGUCUYOET-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=C(C=CC=1C(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Additional information on 3-Chloro-2'-(difluoromethyl)-5'-fluoropropiophenone

Introduction to 3-Chloro-2'-(difluoromethyl)-5'-fluoropropiophenone (CAS No. 1261685-53-3)

3-Chloro-2'-(difluoromethyl)-5'-fluoropropiophenone, with the CAS number 1261685-53-3, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its complex aromatic and halogenated functionalities, which contribute to its diverse reactivity and biological activity.

The molecular formula of 3-Chloro-2'-(difluoromethyl)-5'-fluoropropiophenone is C₁₀H₇ClF₃O, and its molecular weight is approximately 249.61 g/mol. The compound features a propiophenone core with a chlorine atom at the 3-position, a difluoromethyl group at the 2'-position, and a fluorine atom at the 5'-position. These substituents play crucial roles in modulating the compound's physical and chemical properties, making it an interesting subject for both academic research and industrial applications.

In terms of physical properties, 3-Chloro-2'-(difluoromethyl)-5'-fluoropropiophenone is typically a solid at room temperature with a melting point ranging from 70 to 75°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for various synthetic transformations and analytical techniques.

The synthesis of 3-Chloro-2'-(difluoromethyl)-5'-fluoropropiophenone involves several well-documented methods, including the reaction of 3-chlorobenzoyl chloride with 2-(difluoromethyl)-4-fluorobenzyl alcohol followed by dehydration. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, such as the use of catalytic systems and microwave-assisted reactions.

In the realm of medicinal chemistry, 3-Chloro-2'-(difluoromethyl)-5'-fluoropropiophenone has shown promise as a lead compound for drug discovery. Its unique combination of halogenated functionalities imparts potent biological activity against various targets, including enzymes and receptors. For instance, studies have demonstrated that this compound exhibits significant inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways and are often implicated in diseases such as cancer and neurodegenerative disorders.

Clinical trials involving derivatives of 3-Chloro-2'-(difluoromethyl)-5'-fluoropropiophenone are currently underway to evaluate their efficacy and safety profiles. Preliminary results have been encouraging, with some compounds showing promising therapeutic effects in preclinical models of disease. These findings highlight the potential of this class of compounds as novel therapeutic agents.

Beyond its medicinal applications, 3-Chloro-2'-(difluoromethyl)-5'-fluoropropiophenone has also found use in materials science and chemical synthesis. Its ability to undergo selective functionalization reactions makes it a valuable intermediate for the preparation of more complex molecules. Additionally, its aromatic structure and halogenated substituents contribute to its stability and reactivity, making it suitable for applications in polymer synthesis and surface modification.

The environmental impact of 3-Chloro-2'-(difluoromethyl)-5'-fluoropropiophenone is an important consideration in its development and use. Studies have shown that this compound has low toxicity to aquatic organisms and does not persist in the environment for extended periods. However, proper handling and disposal practices are essential to minimize any potential environmental risks.

In conclusion, 3-Chloro-2'-(difluoromethyl)-5'-fluoropropiophenone (CAS No. 1261685-53-3) is a versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and chemical synthesis. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to scientific progress and innovation.